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Compound of Interest

Compound Name: VU0134992

Cat. No.: B15586153 Get Quote

Introduction

VU0134992 is a potent and selective blocker of the inward rectifier potassium (Kir) channel

Kir4.1 (KCNJ10).[1] With an IC50 of approximately 0.97 µM, it serves as a critical tool for

investigating the physiological and pathological roles of Kir4.1 channels in various tissues,

including the brain, kidney, and inner ear.[1] Accurate and consistent preparation of stock

solutions is paramount for ensuring the reproducibility and reliability of experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions for both the free base and hydrochloride salt forms of VU0134992.

Data Presentation: Physicochemical Properties
A summary of the key physicochemical properties for VU0134992 and its hydrochloride salt is

presented below for easy reference and calculation.
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Property VU0134992 (Free Base) VU0134992 Hydrochloride

IUPAC Name

2-(2-bromo-4-

isopropylphenoxy)-N-(2,2,6,6-

tetramethylpiperidin-4-

yl)acetamide

2-[2-bromo-4-(1-

methylethyl)phenoxy]-N-

(2,2,6,6-tetramethyl-4-

piperidinyl)-acetamide,

hydrochloride

Molecular Formula C₂₀H₃₁BrN₂O₂[2][3] C₂₀H₃₂BrClN₂O₂[4]

Molecular Weight 411.38 g/mol [2][3] 447.84 g/mol [4]

Appearance Solid[3] White to off-white solid[5]

Purity ≥98%[2] ≥95%[6]

CAS Number 755002-90-5[2] 1052515-91-9[5]

Solubility (DMSO)

Up to 100 mM (41.14 mg/mL)

[2] or 60 mg/mL (145.85 mM)

[1][7]

~1 mg/mL[6] or 250 mg/mL

(558.24 mM)[4][5]

Solubility (Ethanol)
Up to 100 mM (41.14 mg/mL)

[2]
Not specified

Storage (Solid) -20°C for up to 3 years[1][7]
4°C or -20°C, sealed, away

from moisture[4][5]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for shorter periods[1][4]

-80°C for 6 months; -20°C for 1

month[4][5]

Experimental Protocols
Protocol 1: Preparation of 10 mM VU0134992 (Free Base)
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VU0134992 free base, a

common starting concentration for serial dilutions in experimental assays.

Materials:
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VU0134992 (Free Base) powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Calculate Required Mass:

The molecular weight of VU0134992 (free base) is 411.38 g/mol .[2]

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = 10 mmol/L × 0.001 L × 411.38 g/mol × 1000 mg/g = 4.11 mg[4]

Weigh the Compound:

Using an analytical balance, carefully weigh out 4.11 mg of VU0134992 powder.

Transfer the powder into a clean, appropriately labeled microcentrifuge tube or vial.

Add Solvent:

Add 1 mL of high-purity DMSO to the tube containing the VU0134992 powder.[4] It is

crucial to use freshly opened DMSO as it is hygroscopic.[4]

Dissolve the Compound:

Tightly cap the tube and vortex the solution for 1-2 minutes to ensure complete dissolution.

[4]
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If dissolution is slow, gentle warming or sonication is recommended to aid the process.[1]

[7]

Storage:

Once fully dissolved, the 10 mM stock solution is ready for use.

For long-term storage (up to 1 year), aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -80°C.[1][7]

For short-term storage, the solution can be kept at -20°C.[4]

Workflow for Preparing VU0134992 Stock Solution
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Preparation

Storage

1. Calculate Mass
(e.g., 4.11 mg for 1 mL of 10 mM)

2. Weigh Compound
Accurately weigh 4.11 mg VU0134992

3. Add Solvent
Add 1 mL of high-purity DMSO

4. Dissolve
Vortex and/or sonicate until clear

5. Aliquot Solution
Dispense into smaller volumes

Long-Term Storage
Store at -80°C (up to 1 year)

Short-Term Storage
Store at -20°C (up to 1 month)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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